Cas no 91234-17-2 (5-Thiazoleacetic acid, 2-amino-4-(4-ethylphenyl)-)

• Product Name: 5-Thiazoleacetic acid, 2-amino-4-(4-ethylphenyl)-
• CAS No: 91234-17-2
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• MDL: MFCD03724738
• CID: 4308550
• PubChem ID: 846082
• Update Time: 2025-05-21

5-Thiazoleacetic acid, 2-amino-4-(4-ethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazoleacetic acid, 2-amino-4-(4-ethylphenyl)-
• [2-AMINO-4-(4-ETHYL-PHENYL)-THIAZOL-5-YL]-ACETIC ACID
• MFCD03724738
• TimTec1_008343
• 2-[2-amino-4-(4-ethylphenyl)-1,3-thiazol-5-yl]acetic acid
• HMS1557L05
• 91234-17-2
• [2-Amino-4-(4-ethylphenyl)thiazol-5-yl]acetic acid
• SR-01000318216-1
• 2-(2-Amino-4-(4-ethylphenyl)thiazol-5-yl)acetic acid
• 2-(2-Amino-4-(4-ethylphenyl)thiazol-5-yl)aceticacid
• DB-016933
• AKOS000301093
• BAS 05422313
• [2-amino-4-(4-ethylphenyl)-1,3-thiazol-5-yl]acetic acid
• SR-01000318216

• MDL： MFCD03724738
• Inchi： 1S/C13H14N2O2S/c1-2-8-3-5-9(6-4-8)12-10(7-11(16)17)18-13(14)15-12/h3-6H,2,7H2,1H3,(H2,14,15)(H,16,17)
• InChI Key： OMFRSKDQLLDSRF-UHFFFAOYSA-N
• SMILES： CCC1C=CC(C2N=C(N)SC=2CC(O)=O)=CC=1

Computed Properties

• Exact Mass: 262.07759887Da
• Monoisotopic Mass: 262.07759887Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 104Ų

5-Thiazoleacetic acid, 2-amino-4-(4-ethylphenyl)- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5-Thiazoleacetic acid, 2-amino-4-(4-ethylphenyl)-

5-Thiazoleacetic Acid, 2-Amino-4-(4-Ethylphenyl): A Comprehensive Overview

The compound with CAS No. 91234-17-2, commonly referred to as 5-thiazoleacetic acid, 2-amino-4-(4-ethylphenyl), is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The thiazole ring, a heterocyclic structure containing sulfur and nitrogen atoms, forms the core of this molecule, contributing to its distinctive chemical behavior.

Recent studies have highlighted the biological activities of 5-thiazoleacetic acid, 2-amino-4-(4-ethylphenyl), particularly in the context of its role as a precursor or intermediate in the synthesis of bioactive compounds. Researchers have explored its ability to modulate enzyme activity and interact with cellular pathways, making it a promising candidate for drug development. The presence of the amino group and the ethylphenyl substituent enhances its solubility and bioavailability, which are critical factors in pharmaceutical applications.

The synthesis of 5-thiazoleacetic acid, 2-amino-4-(4-ethylphenyl) involves a multi-step process that typically begins with the preparation of thiazole derivatives. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the yield and purity of this compound. These methods not only improve efficiency but also reduce environmental impact, aligning with current trends toward sustainable chemistry.

In terms of applications, 5-thiazoleacetic acid, 2-amino-4-(4-ethylphenyl) has shown potential in the development of anti-inflammatory agents and antioxidants. Its ability to scavenge free radicals and inhibit pro-inflammatory cytokines makes it a valuable compound in the fight against chronic diseases such as arthritis and neurodegenerative disorders. Furthermore, its role in modulating cellular signaling pathways has opened new avenues for cancer therapy research.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on 5-thiazoleacetic acid, 2-amino-4-(4-ethylphenyl). These studies have provided insights into its binding affinity with key proteins and enzymes, further validating its therapeutic potential. The integration of experimental and computational approaches has significantly accelerated the discovery process, paving the way for more targeted drug designs.

The structural versatility of 5-thiazoleacetic acid, 2-amino-4-(4-ethylphenyl) also lends itself to applications in agrochemicals and materials science. Its derivatives have been investigated for their pesticidal properties and as building blocks for advanced materials with tailored electronic properties. This broad spectrum of applications underscores the importance of continued research into this compound.

In conclusion, 5-thiazoleacetic acid, 2-amino-4-(4-ethylphenyl) (CAS No. 91234-17-2) is a multifaceted compound with immense potential across various scientific domains. Its unique chemical structure, coupled with recent breakthroughs in synthesis and application studies, positions it as a key player in future innovations. As research progresses, this compound is expected to contribute significantly to the advancement of medicine and technology.